4-(1-Ethoxyethoxy)-1-butyne

• CAS No.: 18669-05-1
• Molecular Formula: C8H14O2
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 4-(1-ethoxyethoxy)but-1-yne
• InChI: InChI=1S/C8H14O2/c1-4-6-7-10-8(3)9-5-2/h1,8H,5-7H2,2-3H3
• InChI Key: JHJGLMJTIBBSSD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OCCC#C

Description

4-(1-Ethoxyethoxy)-1-butyne is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Butyn-1-ol (46.33 g, 0.661 mole) in methylene chloride (700 mL) was treated with ethyl vinyl ether (0.661 mole, 63.2 mL) and pyridinium p-toluenesulfonate (0.033, 8.31 g) (note: upon addition of pyridinium p-toluenesulfonate an exothermic reaction takes place). After stirring 2 hours, the reaction mixture was concentrated and filtered through a pad of silica gel (ethyl acetate:hexane, 1:1) to provide the title compound as a colorless liquid (80.29 g, 85.5%).